Cas no 2089684-59-1 (2-Amino-1-(4,4-difluoro-2-(hydroxymethyl)pyrrolidin-1-yl)propan-1-one)

• Product Name: 2-Amino-1-(4,4-difluoro-2-(hydroxymethyl)pyrrolidin-1-yl)propan-1-one
• CAS No: 2089684-59-1
• MF: C₈H₁₄F₂N₂O₂
• MW: 208.205769062042
• CID: 4773881
• Update Time: 2023-08-17

2-Amino-1-(4,4-difluoro-2-(hydroxymethyl)pyrrolidin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(4,4-difluoro-2-(hydroxymethyl)pyrrolidin-1-yl)propan-1-one
• 2-amino-1-[4,4-difluoro-2-(hydroxymethyl)pyrrolidin-1-yl]propan-1-one
• 2-Amino-1-(4,4-difluoro-2-(hydroxymethyl)pyrrolidin-1-yl)propan-1-one

• Inchi： 1S/C8H14F2N2O2/c1-5(11)7(14)12-4-8(9,10)2-6(12)3-13/h5-6,13H,2-4,11H2,1H3
• InChI Key： SKPSHRODKREJTE-UHFFFAOYSA-N
• SMILES： FC1(CN(C(C(C)N)=O)C(CO)C1)F

Computed Properties

• Exact Mass: 208.10233402 g/mol
• Monoisotopic Mass: 208.10233402 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 66.6
• Molecular Weight: 208.21